Cas no 325806-48-2 (N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide)

• Product Name: N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide
• CAS No: 325806-48-2
• MF: C₂₄H₂₂N₂O₄S₂
• MW: 466.572483539581
• CID: 5976661
• PubChem ID: 1189669
• Update Time: 2025-05-20

N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide
• N1,N5-di-p-tolylnaphthalene-1,5-disulfonamide
• 1,5-Naphthalenedisulfonamide, N1,N5-bis(4-methylphenyl)-
• Oprea1_246347
• AKOS001722608
• Oprea1_029652
• 325806-48-2
• EU-0017288
• F0777-1356
• (4-methylphenyl)[(5-{[(4-methylphenyl)amino]sulfonyl}naphthyl)sulfonyl]amine
• 1-N,5-N-bis(4-methylphenyl)naphthalene-1,5-disulfonamide

• Inchi： 1S/C24H22N2O4S2/c1-17-9-13-19(14-10-17)25-31(27,28)23-7-3-6-22-21(23)5-4-8-24(22)32(29,30)26-20-15-11-18(2)12-16-20/h3-16,25-26H,1-2H3
• InChI Key： CHCNMALYVDFETC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C)C=C2)(=O)=O)=C2C(C(S(NC3=CC=C(C)C=C3)(=O)=O)=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 466.10209953g/mol
• Monoisotopic Mass: 466.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 674.6±65.0 °C(Predicted)
• pka: 8.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide

Comprehensive Guide to N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide (CAS No. 325806-48-2): Properties, Applications, and Market Insights

N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide (CAS No. 325806-48-2) is a specialized organic compound that has garnered significant attention in the field of advanced materials and chemical research. This compound, characterized by its unique naphthalene disulfonamide structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. In this comprehensive guide, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule, while also addressing some of the most frequently asked questions by researchers and industry professionals.

The molecular structure of N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide features a central naphthalene ring substituted with two sulfonamide groups, each further linked to a 4-methylphenyl moiety. This arrangement imparts unique chemical and physical properties, making it a valuable intermediate in organic synthesis. Researchers often inquire about the solubility of N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide, which is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but exhibits limited solubility in water.

One of the most searched topics related to this compound is its application in pharmaceutical research. The sulfonamide functional group is known for its bioactivity, and derivatives of naphthalene disulfonamides have shown promise in drug discovery. Recent studies have explored its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds. The compound's ability to interact with biological targets makes it a subject of interest in medicinal chemistry and drug design.

In material science, N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide is investigated for its role in the development of advanced polymers and functional materials. Its rigid naphthalene core and sulfonamide linkages contribute to thermal stability and mechanical strength, making it suitable for high-performance applications. Industry professionals often search for information on its thermal degradation temperature and compatibility with other polymers, which are critical parameters for material formulation.

The synthesis of N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide typically involves the reaction of naphthalene-1,5-disulfonyl chloride with 4-methylaniline under controlled conditions. Researchers frequently ask about the yield optimization and purification methods for this compound, as these factors significantly impact its commercial viability. Recent advancements in green chemistry have also spurred interest in developing more sustainable synthesis routes, reducing the use of hazardous reagents.

Market trends indicate a steady demand for N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide, driven by its applications in high-value industries. The compound is often listed in catalogs of specialty chemical suppliers, with pricing influenced by purity levels and batch sizes. Analysts note that the growing focus on custom synthesis and tailor-made intermediates is creating new opportunities for manufacturers of this compound.

From a regulatory standpoint, N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide is not classified as a hazardous substance under major chemical inventories, which facilitates its global trade. However, users should always consult Safety Data Sheets (SDS) and comply with local regulations when handling this compound. Environmental considerations are also becoming increasingly important, with researchers exploring the biodegradability and ecotoxicological profile of such specialized chemicals.

In conclusion, N1,N5-bis(4-methylphenyl)naphthalene-1,5-disulfonamide (CAS No. 325806-48-2) represents an important class of sulfonamide derivatives with diverse applications across multiple industries. Its unique structural features and functional properties continue to inspire research in both academic and industrial settings. As the demand for specialty chemicals grows, this compound is likely to remain a focus of innovation in fields ranging from drug discovery to material engineering.